Cas no 869070-39-3 (phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate)

• Product Name: phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• CAS No: 869070-39-3
• MF: C₁₂H₁₂N₂O₅S
• MW: 296.299081802368
• CID: 6342560
• PubChem ID: 7197007
• Update Time: 2024-01-06

phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• phenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• CHEBI:112822
• CHEMBL1363759
• phenyl 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• SMR000323687
• AKOS008297126
• F1850-0005
• SR-01000017137
• Q27193281
• DTXSID901324979
• HMS2725H19
• MLS000624384
• SR-01000017137-1
• 1,3-dimethyl-2,4-dioxo-5-pyrimidinesulfonic acid phenyl ester
• 869070-39-3

• Inchi： 1S/C12H12N2O5S/c1-13-8-10(11(15)14(2)12(13)16)20(17,18)19-9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： QJDFIELPDVVWKB-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(N(C)C1=O)=O)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.04669266g/mol
• Monoisotopic Mass: 296.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives